Cas no 918152-36-0 (Benzoic acid, 5-ethynyl-2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)-)

• Product Name: Benzoic acid, 5-ethynyl-2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)-
• CAS No: 918152-36-0
• MF: C₂₂H₁₂O₅
• MW: 356.327686309814
• CID: 779135
• PubChem ID: 71427743
• Update Time: 2025-04-19

Benzoic acid, 5-ethynyl-2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-ethynyl-2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)-
• 5-ethynyl-2-(3-hydroxy-6-oxoxanthen-9-yl)benzoic acid
• 918152-36-0
• 5-ETHYNYL-2-(6-HYDROXY-3-OXO-3H-XANTHEN-9-YL)BENZOIC ACID
• DTXSID00846480

• Inchi： 1S/C22H12O5/c1-2-12-3-6-15(18(9-12)22(25)26)21-16-7-4-13(23)10-19(16)27-20-11-14(24)5-8-17(20)21/h1,3-11,23H,(H,25,26)
• InChI Key： UISCAMZMLDHHBC-UHFFFAOYSA-N
• SMILES： O1C2=CC(C=CC2=C(C2C=CC(C#C)=CC=2C(=O)O)C2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 356.06847348g/mol
• Monoisotopic Mass: 356.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.8Ų